Cas no 1489484-84-5 (3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine
• CAS No: 1489484-84-5
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5577948
• Update Time: 2025-07-21

3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3,3-dimethyl-1-(2-thienyl)-
• 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine

• Inchi： 1S/C10H15NS/c1-9(2)6-10(11,7-9)8-4-3-5-12-8/h3-5H,6-7,11H2,1-2H3
• InChI Key： NNNXTMSTXPABIU-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(N)CC(C)(C)C1

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±23.0 °C(Predicted)
• pka: 9.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine

Professional Introduction to 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine (CAS No. 1489484-84-5)

3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1489484-84-5, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a thiophene ring and a cyclobutane core imparts distinct chemical characteristics that make it a valuable candidate for various synthetic and biological studies.

The molecular structure of 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine consists of a cyclobutane ring substituted with two methyl groups at the 3-position and a thiophene ring at the 1-position. This configuration not only influences its reactivity but also contributes to its solubility and interaction with biological targets. The thiophene moiety, in particular, is well-known for its role in medicinal chemistry due to its ability to form stable complexes with various biomolecules.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, thiophene derivatives have shown promise in treating a range of diseases, including neurological disorders and infectious diseases. The compound 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine is being explored for its potential as an intermediate in synthesizing bioactive molecules that can modulate specific biological pathways.

In vitro studies have demonstrated that this compound exhibits interesting pharmacological properties. Its ability to interact with enzymes and receptors has been investigated in detail, revealing potential applications in the treatment of inflammation and pain management. The cyclobutane ring enhances the rigidity of the molecule, which can be advantageous in designing drugs with improved binding affinity and selectivity.

The synthesis of 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as cross-coupling reactions and cyclization processes are commonly used in the preparation of this compound.

The role of computational chemistry in understanding the behavior of 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine cannot be overstated. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are essential for predicting drug-like properties and optimizing lead compounds before they enter clinical trials.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Investigations into its mechanism of action and potential side effects are crucial steps toward developing safe and effective drugs based on its structure. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further advancements in this field.

The versatility of 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine extends beyond pharmaceuticals; it also finds applications in material science and agrochemicals. Its unique chemical properties make it a suitable candidate for developing novel materials with enhanced stability and functionality. Additionally, derivatives of this compound may contribute to the creation of environmentally friendly agrochemicals that are effective yet sustainable.

In conclusion, 3,3-dimethyl-1-(thiophen-2-yl)cyclobutan-1-amine (CAS No. 1489484-84-5) is a multifaceted compound with significant potential in various scientific domains. Its structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is expected to grow further.